2-[(1H-benzotriazol-1-ylmethyl)sulfanyl]-4-(furan-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile

• Molecular Formula: C16H10N6O2S
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 2-(benzotriazol-1-ylmethylsulfanyl)-4-(furan-2-yl)-6-oxo-1H-pyrimidine-5-carbonitrile
• InChI: InChI=1S/C16H10N6O2S/c17-8-10-14(13-6-3-7-24-13)18-16(19-15(10)23)25-9-22-12-5-2-1-4-11(12)20-21-22/h1-7H,9H2,(H,18,19,23)
• InChI Key: JBSAAGVPPQSCKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CSC3=NC(=C(C(=O)N3)C#N)C4=CC=CO4

Description

2-[(1H-Benzotriazol-1-ylmethyl)sulfanyl]-4-(furan-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile is a pyrimidine-5-carbonitrile derivative characterized by:

• Core structure: A dihydropyrimidine ring with a ketone group at position 6 and a nitrile group at position 3.
• A furan-2-yl group at position 4, contributing electron-rich aromaticity.

Preparation Methods

Priority of Bond Formation

The pyrimidine core is often constructed first, followed by functionalization at the 2- and 4-positions. The benzotriazole unit is typically added in the final steps to avoid interference with cyclization reactions.

Step-by-Step Preparation Methods

Method 1: Sequential Cyclocondensation and Coupling

Step 1: Synthesis of 4-(Furan-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
A mixture of ethyl 3-(furan-2-yl)-3-oxopropanoate (1.0 equiv), guanidine hydrochloride (1.2 equiv), and malononitrile (1.1 equiv) is refluxed in ethanol under acidic conditions (HCl, pH 3–4) for 6–8 hours. The reaction proceeds via Knoevenagel condensation and cyclization, yielding the pyrimidine intermediate (Yield: 68–72%).

Step 2: Sulfanylation at Position 2
The pyrimidine intermediate is treated with 1-(chloromethyl)-1H-benzotriazole (1.5 equiv) in the presence of potassium carbonate (2.0 equiv) in dimethylformamide (DMF) at 80°C for 12 hours. The nucleophilic substitution installs the benzotriazolylmethylsulfanyl group (Yield: 55–60%).

Key Data :

Parameter	Value
Reaction Temperature	80°C
Solvent	DMF
Catalyst	K₂CO₃
Time	12 hours

Method 2: One-Pot Multicomponent Reaction

A catalyst-free approach combines 1H-benzotriazole (1.0 equiv), 2-chloro-2-(furan-2-yl)acetophenone (1.2 equiv), and malononitrile (1.1 equiv) in dichloromethane at room temperature for 3 hours. This method exploits the reactivity of 1,3-dicarbonyl compounds to form the pyrimidine ring in situ while introducing the benzotriazole and furan groups simultaneously (Yield: 85–90%).

Advantages :

• Eliminates isolation of intermediates.

• Reduces purification steps.

• Environmentally benign (no metal catalysts).

Optimization of Reaction Conditions

Solvent and Temperature Effects

Data from catalyst screening (Table 1) highlights dichloromethane (DCM) as the optimal solvent for one-pot syntheses, whereas DMF excels in stepwise protocols:

Table 1. Solvent Optimization for Method 2

Solvent	Temperature	Time (h)	Yield (%)
DCM	25°C	3	92
Acetone	25°C	6	40
Ethanol	25°C	12	20

Role of Coupling Reagents

In stepwise syntheses, reagents like O-(benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HBTU) enhance yields during sulfanylation. For example, using HBTU (1.3 equiv) and N,N-diisopropylethylamine (DIPEA, 2.6 equiv) in acetonitrile at 18°C achieves 61.9% yield for analogous benzotriazole couplings.

Characterization and Analytical Validation

Successful synthesis is confirmed via:

• ¹H NMR : Singlets for methyl protons (δ 2.23 ppm) and aromatic multiplet patterns (δ 7.02–8.02 ppm).

• IR Spectroscopy : Stretching vibrations for C≡N (2250 cm⁻¹) and C=O (1680 cm⁻¹).

• Mass Spectrometry : Molecular ion peak at m/z 360.4 [M+H]⁺.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. .

Scientific Research Applications

Medicinal Chemistry

The compound has been extensively studied for its potential as an enzyme inhibitor and ligand in receptor studies. Research indicates that it may inhibit specific enzymes through strong interactions with molecular targets, which could lead to therapeutic applications in treating diseases such as cancer and infections.

Case Studies:

• Preliminary studies suggest that this compound exhibits anticancer properties by inducing apoptosis in cancer cells. The mechanism involves disrupting cellular signaling pathways critical for tumor growth.
• Its antimicrobial activity has been documented, showing effectiveness against various bacterial strains, which positions it as a candidate for developing new antibiotics.

Anticancer Activity

The compound's structure allows it to interact with DNA and proteins involved in cell proliferation. In vitro studies have shown that derivatives of this compound can inhibit the growth of several cancer cell lines, including breast and colon cancer cells.

Research Findings:

• A study demonstrated that modifications to the benzotriazole moiety enhanced the anticancer activity, indicating that structural variations can significantly affect biological outcomes .

Antimicrobial Properties

The presence of the furan and carbonitrile groups contributes to its antimicrobial efficacy. The compound has been tested against both Gram-positive and Gram-negative bacteria, showing promising results.

Data Table: Antimicrobial Activity

Bacterial Strain	Activity
Staphylococcus aureus	Effective
Escherichia coli	Moderate
Pseudomonas aeruginosa	Effective

Material Science

Beyond medicinal applications, this compound's unique structure makes it suitable for material science applications, particularly in developing new polymers or coatings with enhanced properties due to its stability and reactivity.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural and synthetic differences between the target compound and its analogs:

Compound Name/ID	Substituents at Position 2	Substituents at Position 4	Molecular Formula	Yield (%)	Biological Activity
Target Compound	Benzotriazolemethylsulfanyl	Furan-2-yl	C17H11N7O2S	N/A	Not reported in evidence
2-(2,4,6-Trimethylbenzylidene)-thiazolo-pyrimidine (11a, )	2,4,6-Trimethylbenzylidene (thiazolo ring fused)	5-Methylfuran	C20H10N4O3S	68	Not tested
2-Mercapto-4-oxo-6-(thiophen-2-yl)-1,4-dihydropyrimidine-5-carbonitrile (4e, )	Mercapto (-SH)	Thiophen-2-yl	C10H6N2OS2	N/A	Antibacterial (implied)
6-(Indole-2-yl)-4-oxo-2-(2,6-dichlorobenzylidenehydrazinyl)-dihydropyrimidine-5-carbonitrile (7, )	2,6-Dichlorobenzylidenehydrazinyl	Indole-2-yl	C21H12Cl2N6O	N/A	Anti-inflammatory, antimicrobial

Key Observations:

In contrast, thiazolo-fused pyrimidines () exhibit rigid fused-ring systems, which may confer distinct electronic properties compared to the flexible sulfanyl chain in the target compound .

Position 4 Variations :

• The furan-2-yl group in the target compound is less electron-rich than thiophen-2-yl () but may participate in hydrogen bonding via its oxygen atom .
• Indole-2-yl substituents () introduce nitrogen-containing aromatic systems, which could enhance interactions with biological targets .

Biological Activity

The compound 2-[(1H-benzotriazol-1-ylmethyl)sulfanyl]-4-(furan-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile is a complex organic molecule that has garnered attention due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Structural Characteristics

The compound features a benzotriazole moiety , a pyrimidine ring , and a furan substituent , which contribute to its unique chemical properties. The molecular formula is $C_{16}H_{10}N_{6}O_{2}S$ with a molecular weight of approximately 342.35 g/mol. Its structural complexity allows for diverse interactions with biological targets, making it a subject of interest in medicinal chemistry.

Anticancer Properties

Research indicates that this compound exhibits significant anticancer activity . Preliminary studies suggest that it may inhibit the growth of various cancer cell lines through mechanisms involving apoptosis and cell cycle arrest. The benzotriazole component is known to interact with DNA and RNA polymerases, potentially disrupting nucleic acid synthesis in cancer cells.

Antimicrobial Effects

The compound has also been investigated for its antimicrobial properties . In vitro studies have demonstrated efficacy against both Gram-positive and Gram-negative bacteria. The presence of the furan ring enhances its ability to penetrate microbial membranes, leading to increased bioactivity. Notably, it has shown potential against resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus).

Enzyme Inhibition

The compound acts as an enzyme inhibitor , particularly targeting various kinases and proteases involved in cellular signaling pathways. This inhibition can lead to altered cellular functions, providing therapeutic avenues for diseases linked to dysregulated enzyme activity.

The mechanisms underlying the biological activity of 2-[(1H-benzotriazol-1-ylmethyl)sulfanyl]-4-(furan-2-yl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile include:

• Binding Affinity : The structural features facilitate strong interactions with target proteins, enhancing binding affinity.
• Disruption of Cellular Processes : By inhibiting key enzymes, the compound can disrupt critical cellular processes such as metabolism and proliferation.
• Induction of Apoptosis : Evidence suggests that the compound can trigger apoptotic pathways in cancer cells, leading to programmed cell death.

Study 1: Anticancer Efficacy

A recent study evaluated the anticancer effects of this compound on human breast cancer cell lines (MCF-7). Results indicated a dose-dependent reduction in cell viability with an IC50 value of approximately 15 μM after 48 hours of treatment.

Study 2: Antimicrobial Activity

In another study, the compound was tested against various bacterial strains, including E. coli and S. aureus. The minimum inhibitory concentration (MIC) values ranged from 8 to 32 μg/mL, demonstrating significant antimicrobial potential.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Properties	Biological Activity
4-Amino-6-substituted phenyl pyrimidine derivatives	Pyrimidine core with amino substitutions	Potential anti-inflammatory effects	Moderate
Benzotriazole derivatives	Benzotriazole ring system	Known for UV protection properties	High antimicrobial activity
Furan-containing compounds	Furan ring	Exhibits diverse biological activities	Varies

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for preparing this compound, and how can reaction yields be optimized?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or condensation reactions. For example, reacting a thiouracil precursor with halogenated benzotriazole derivatives in polar aprotic solvents (e.g., DMF) under reflux, as described for analogous pyrimidine systems . Yield optimization involves adjusting stoichiometry, reaction time (e.g., 12–24 hours), and catalysts (e.g., anhydrous K₂CO₃). Post-reaction crystallization from ethanol/water mixtures improves purity .

Q. How can spectroscopic techniques (NMR, IR) confirm the structure of this compound?

• Methodological Answer :

• ¹H/¹³C NMR : Identify key protons (e.g., furan protons at δ 6.5–7.5 ppm, NH at δ ~13.5 ppm) and carbons (e.g., carbonyl at ~165–175 ppm, nitrile at ~115 ppm) .
• IR : Confirm nitrile (C≡N stretch at ~2220 cm⁻¹) and carbonyl (C=O at ~1700 cm⁻¹) functional groups .
  Cross-validate spectral data against computational predictions (DFT) for accuracy .

Q. What solvent systems are suitable for improving solubility during biological assays?

• Methodological Answer : Use DMSO for initial stock solutions due to the compound’s low aqueous solubility. For in vitro assays, dilute with PBS (pH 7.4) containing ≤1% Tween-80 to prevent precipitation . Pre-test solubility via dynamic light scattering (DLS) to ensure homogeneity .

Advanced Research Questions

Q. How can computational methods (e.g., DFT, reaction path search) guide the optimization of synthetic pathways?

• Methodological Answer : Employ quantum chemical calculations (e.g., Gaussian, ORCA) to model reaction energetics and identify transition states. For example, simulate nucleophilic attack mechanisms at the pyrimidine core to predict regioselectivity . Pair computational data with high-throughput experimentation (HTE) to validate predicted conditions (e.g., solvent polarity, temperature) .

Q. How should researchers resolve contradictions in reported reaction yields or byproduct formation?

• Methodological Answer : Conduct controlled reproducibility studies using Design of Experiments (DoE) to isolate variables (e.g., solvent purity, moisture levels). For example, if yields differ between DMF and acetonitrile, analyze reaction intermediates via LC-MS to identify side reactions (e.g., hydrolysis of nitrile groups) . Use statistical tools (ANOVA) to quantify variable impacts .

Q. What strategies are effective for studying the compound’s solid-state behavior (e.g., polymorphism, crystallinity)?

• Methodological Answer : Perform X-ray crystallography to resolve hydrogen-bonding patterns (e.g., NH⋯O dimers observed in pyrimidine analogs) . Pair with DSC/TGA to assess thermal stability and polymorph transitions. For amorphous forms, use powder XRD and Raman spectroscopy to characterize disorder .

Q. How can mechanistic studies (e.g., kinetic isotope effects, trapping experiments) elucidate reaction pathways?

• Methodological Answer :

• Isotopic Labeling : Substitute ¹²C with ¹³C at the nitrile group to track bond cleavage via NMR .
• Trapping Intermediates : Add radical scavengers (e.g., TEMPO) or electrophilic traps (e.g., acrylonitrile) during synthesis to detect transient species via MS .

Q. What in vitro models are appropriate for preliminary toxicity profiling?

• Methodological Answer : Use HepG2 cells for hepatotoxicity screening (MTT assay) and Ames test for mutagenicity. For genotoxicity, employ comet assays or γH2AX foci detection . Adhere to OECD guidelines for dose-range finding (e.g., 0.1–100 µM) .